Cas no 100093-07-0 (Benzoic acid,2-amino-4-methyl-6-nitro-)
100093-07-0 structure
Product Name:Benzoic acid,2-amino-4-methyl-6-nitro-
CAS No:100093-07-0
MF:C8H8N2O4
MW:196.160121917725
CID:123942
PubChem ID:20208272
Update Time:2025-04-18
Benzoic acid,2-amino-4-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-amino-4-methyl-6-nitro-
- Benzoic acid, 2-amino-4-methyl-6-nitro- (9CI)
- 2-Amino-4-methyl-6-nitrobenzoic acid
- 100093-07-0
-
- Inchi: 1S/C8H8N2O4/c1-4-2-5(9)7(8(11)12)6(3-4)10(13)14/h2-3H,9H2,1H3,(H,11,12)
- InChI Key: DAAMDPIOKBBUJJ-UHFFFAOYSA-N
- SMILES: OC(C1C(=CC(C)=CC=1[N+](=O)[O-])N)=O
Computed Properties
- Exact Mass: 196.04844
- Monoisotopic Mass: 196.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109A^2
- XLogP3: 1.5
Experimental Properties
- PSA: 106.46
Benzoic acid,2-amino-4-methyl-6-nitro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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